Cas no 868851-36-9 (4-Methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-5-carboxylic Acid)

• Product Name: 4-Methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-5-carboxylic Acid
• CAS No: 868851-36-9
• MF: C₁₂H₉F₃N₂O₃
• MW: 286.206673383713
• MDL: MFCD08276079
• CID: 719001
• PubChem ID: 53404401
• Update Time: 2025-10-31

4-Methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 4-methyl-2-[4-(trifluoromethoxy)phenyl]-
• 5-METHYL-2-(4-TRIFLUOROMETHOXYPHENYL)-3H-IMIDAZOLE-4-CARBOXYLIC ACID
• 5-methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-4-carboxylic acid
• 4-Methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-5-carboxylic Acid
• GYMIAEKZKVADAB-UHFFFAOYSA-N
• SY224624
• 5-methyl-2-(4-trifluoromethoxy-phenyl)-1H-imidazole-4-carboxylic acid
• 1H-Imidazole-4-carboxylic acid, 5-methyl-2-[4-(trifluoromethoxy)phenyl]- (9CI)
• 4-Methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-5-carboxylic acid (ACI)
• CS-12766
• CS-0456547
• BCP32207
• 5-Methyl-2-(4-(trifluoromethoxy)phenyl)-1H-imidazole-4-carboxylic acid
• 868851-36-9
• SCHEMBL4374236
• DTXSID30695382
• AC1971
• AKOS027381423
• 4-Methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-5-carboxylicAcid
• 5-METHYL-2-[4-(TRIFLUOROMETHOXY)PHENYL]-3H-IMIDAZOLE-4-CARBOXYLIC ACID
• MFCD08276079

• MDL： MFCD08276079
• Inchi： 1S/C12H9F3N2O3/c1-6-9(11(18)19)17-10(16-6)7-2-4-8(5-3-7)20-12(13,14)15/h2-5H,1H3,(H,16,17)(H,18,19)
• InChI Key： GYMIAEKZKVADAB-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N=C(C2C=CC(OC(F)(F)F)=CC=2)N1)O

Computed Properties

• Exact Mass: 286.05700
• Monoisotopic Mass: 286.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2
• XLogP3: 3.2

Experimental Properties

• PSA: 75.21000
• LogP: 2.98190

Additional information on 4-Methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-5-carboxylic Acid

Recent Advances in the Study of 4-Methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-5-carboxylic Acid (CAS: 868851-36-9)

4-Methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-5-carboxylic Acid (CAS: 868851-36-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its imidazole core and trifluoromethoxy substituent, has been the subject of recent studies exploring its biological activity, synthetic pathways, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-Methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-5-carboxylic Acid. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These advancements have facilitated the production of the compound in larger quantities, enabling further pharmacological evaluations. The compound's structural features, including the trifluoromethoxy group, are believed to contribute to its stability and bioavailability, making it a promising candidate for drug development.

In terms of biological activity, preliminary studies have demonstrated that 4-Methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-5-carboxylic Acid exhibits inhibitory effects on specific enzymatic targets. For instance, it has shown potential as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This finding suggests its possible application in the treatment of inflammatory diseases, such as arthritis. Additionally, the compound has been investigated for its role in modulating other biological pathways, including those involved in cancer progression and microbial infections.

Pharmacological evaluations have further revealed that 4-Methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-5-carboxylic Acid possesses favorable pharmacokinetic properties. In vitro and in vivo studies have indicated good absorption and distribution profiles, with minimal toxicity observed at therapeutic doses. These characteristics enhance its potential as a lead compound for further drug development. Researchers are currently exploring its efficacy in animal models of disease, with promising results in reducing inflammation and tumor growth.

Despite these advancements, challenges remain in the development of 4-Methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-5-carboxylic Acid as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 4-Methyl-2-[4-(trifluoromethoxy)phenyl]-1H-imidazole-5-carboxylic Acid (CAS: 868851-36-9) represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique structural features, combined with its demonstrated biological activity and pharmacokinetic properties, make it a compelling candidate for further investigation. Continued research efforts will be crucial to fully elucidate its therapeutic potential and pave the way for its development into a viable drug candidate.